Cas no 1803822-02-7 (2-Fluoro-5-mercapto-3-phenylpyridine)

• Product Name: 2-Fluoro-5-mercapto-3-phenylpyridine
• CAS No: 1803822-02-7
• MF: C₁₁H₈FNS
• MW: 205.251324653625
• CID: 4906047
• Update Time: 2025-09-21

2-Fluoro-5-mercapto-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-mercapto-3-phenylpyridine

• Inchi： 1S/C11H8FNS/c12-11-10(6-9(14)7-13-11)8-4-2-1-3-5-8/h1-7,14H
• InChI Key： MZGKTXCMHUKYPC-UHFFFAOYSA-N
• SMILES： SC1=CN=C(C(=C1)C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 3.1
• Topological Polar Surface Area: 13.9

Additional information on 2-Fluoro-5-mercapto-3-phenylpyridine

Professional Introduction to 2-Fluoro-5-mercapto-3-phenylpyridine (CAS No. 1803822-02-7)

2-Fluoro-5-mercapto-3-phenylpyridine, identified by its CAS number 1803822-02-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a fluorine atom and a thiol group in its molecular structure makes it a versatile intermediate for synthesizing various pharmacologically active agents.

The compound's structure consists of a pyridine ring substituted with a phenyl group at the 3-position, a fluorine atom at the 2-position, and a thiol group at the 5-position. This arrangement imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's potential as a drug candidate. Meanwhile, the thiol group serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the therapeutic potential of 2-fluoro-5-mercapto-3-phenylpyridine. One of the most promising areas of research involves its application in oncology. Studies have demonstrated that this compound can interact with biological targets involved in cancer cell proliferation and survival. Specifically, it has shown inhibitory effects on certain kinases and other enzymes that are overexpressed in tumor cells. These findings have prompted further investigation into its role as an antitumor agent.

Moreover, the compound's ability to cross the blood-brain barrier has opened up possibilities for its use in treating neurological disorders. Preliminary research suggests that 2-fluoro-5-mercapto-3-phenylpyridine may have neuroprotective properties, making it a candidate for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluorine atom's influence on pharmacokinetics is particularly noteworthy, as it can enhance both brain penetration and metabolic stability.

The thiol group in 2-fluoro-5-mercapto-3-phenylpyridine also plays a crucial role in its chemical reactivity. This functional group allows for diverse modifications, including coupling with other bioactive molecules to create hybrid compounds with enhanced therapeutic effects. Such modifications are essential for optimizing drug candidates for clinical use. Researchers have employed various synthetic strategies to derivatize this compound, leading to a library of novel molecules with potential applications across multiple therapeutic domains.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of 1803822-02-7. Molecular modeling techniques have been instrumental in predicting the binding affinities and pharmacological profiles of different analogs. These simulations have helped identify key structural features that contribute to the compound's efficacy, guiding the design of more potent and selective drug candidates.

The synthesis of 2-fluoro-5-mercapto-3-phenylpyridine itself is an intricate process that requires precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound efficiently.

In conclusion, 2-fluoro-5-mercapto-3-phenylpyridine (CAS No. 1803822-02-7) represents a promising lead compound in pharmaceutical research. Its unique structural features offer multiple avenues for therapeutic intervention, particularly in oncology and neurology. Ongoing studies continue to uncover new applications for this molecule and its derivatives, underscoring its importance in modern drug development.